Cas no 723314-31-6 (<br>3-(4-(tert-Butyl)phenyl)-5-((3-methoxybenzyl)thio)-4-(4-methoxyphenyl)-4H-1 ,2,4-triazole)

<br>3-(4-(tert-Butyl)phenyl)-5-((3-methoxybenzyl)thio)-4-(4-methoxyphenyl)-4H-1 ,2,4-triazole structure
723314-31-6 structure
Product Name:<br>3-(4-(tert-Butyl)phenyl)-5-((3-methoxybenzyl)thio)-4-(4-methoxyphenyl)-4H-1 ,2,4-triazole
CAS No:723314-31-6
MF:C27H29N3O2S
MW:459.603065252304
CID:3053068
PubChem ID:2060048
Update Time:2025-04-21

<br>3-(4-(tert-Butyl)phenyl)-5-((3-methoxybenzyl)thio)-4-(4-methoxyphenyl)-4H-1 ,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • <br>3-(4-(tert-Butyl)phenyl)-5-((3-methoxybenzyl)thio)-4-(4-methoxyphenyl)-4H-1 ,2,4-triazole
    • Z19921685
    • SALOR-INT L464244-1EA
    • 3-(4-(tert-Butyl)phenyl)-5-((3-methoxybenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazole
    • 3-(4-TERT-BUTYLPHENYL)-5-((3-METHOXYBENZYL)THIO)-4-(4-MEO-PH)-4H-1,2,4-TRIAZOLE
    • 656-282-6
    • 723314-31-6
    • AKOS001048989
    • Inchi: 1S/C27H29N3O2S/c1-27(2,3)21-11-9-20(10-12-21)25-28-29-26(30(25)22-13-15-23(31-4)16-14-22)33-18-19-7-6-8-24(17-19)32-5/h6-17H,18H2,1-5H3
    • InChI Key: UNYDSNAJSBUYRS-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=C(C=1)OC)C1=NN=C(C2C=CC(=CC=2)C(C)(C)C)N1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 459.19804835Da
  • Monoisotopic Mass: 459.19804835Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 74.5Ų
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